Cas no 1251645-45-0 (N-(4-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide)

• Product Name: N-(4-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide
• CAS No: 1251645-45-0
• MF: C₂₅H₂₄N₂O₄S
• MW: 448.534065246582
• CID: 5435093
• Update Time: 2025-06-26

N-(4-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-N-[[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl]benzenesulfonamide
• Benzenesulfonamide, N-(4-methoxyphenyl)-N-[[5-methyl-2-(3-methylphenyl)-4-oxazolyl]methyl]-
• N-(4-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide

• Inchi： 1S/C25H24N2O4S/c1-18-8-7-9-20(16-18)25-26-24(19(2)31-25)17-27(21-12-14-22(30-3)15-13-21)32(28,29)23-10-5-4-6-11-23/h4-16H,17H2,1-3H3
• InChI Key： ILCJJHZVNBDEHW-UHFFFAOYSA-N
• SMILES： C1(S(N(C2=CC=C(OC)C=C2)CC2=C(C)OC(C3=CC=CC(C)=C3)=N2)(=O)=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N-(4-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide

N-(4-Methoxyphenyl)-N-{[5-Methyl-2-(3-Methylphenyl)-1,3-Oxazol-4-yl]methyl}Benzenesulfonamide: A Comprehensive Overview

N-(4-Methoxyphenyl)-N-{[5-Methyl-2-(3-Methylphenyl)-1,3-Oxazol-4-yl]methyl}Benzenesulfonamide, also known by its CAS registry number CAS No. 1251645-45-0, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its sulfonamide group, which is a key functional group in many bioactive molecules. The molecule's structure includes a benzenesulfonamide moiety attached to a 4-methoxyphenyl group and a substituted oxazole ring, making it a versatile scaffold for potential drug development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxazole ring system. The oxazole moiety, specifically the 5-methyl-2-(3-methylphenyl)-1,3-oxazole derivative, is synthesized through cyclization reactions involving appropriate starting materials such as aldehydes and ketones. This step is critical as it forms the core structure of the molecule. Subsequent steps involve the introduction of the sulfonamide group and the methoxyphenyl substituent, which are achieved through nucleophilic aromatic substitution or other coupling reactions.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has shown that N-(4-Methoxyphenyl)-N-{[5-Methyl-2-(3-Methylphenyl)-1,3-Oxazol-4-yl]methyl}Benzenesulfonamide exhibits promising anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a valuable lead in the development of novel anti-inflammatory agents. Additionally, its structural versatility makes it an attractive candidate for further modification to enhance bioavailability and potency.

In terms of applications, this compound has been explored in preclinical models for its potential to modulate key inflammatory pathways. For example, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. Furthermore, its methoxyphenyl group contributes to increased lipophilicity, enhancing its ability to cross biological membranes and interact with target receptors.

The oxazole ring system in this compound plays a crucial role in its pharmacological activity. Oxazole derivatives are known for their ability to act as hydrogen bond donors or acceptors, which can significantly influence drug-receptor interactions. In this case, the methyl substituents on the oxazole ring further modulate the electronic properties of the molecule, potentially enhancing its selectivity for specific targets.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods allow for precise determination of the compound's molecular structure and purity. Additionally, high-performance liquid chromatography (HPLC) is often employed to assess its stability under various conditions.

Looking ahead, ongoing research is focused on optimizing the synthesis of CAS No. 1251645-45-0 to improve yield and reduce costs. Green chemistry approaches are being explored to minimize environmental impact during production. Moreover, efforts are underway to evaluate its safety profile through in vitro toxicity assays and animal studies.

In conclusion, N-(4-Methoxyphenyl)-N-{[5-Methyl-2-(3-Methylphenyl)-1,3-Oxazol-4-yl]methyl}Benzenesulfonamide represents a promising lead compound with diverse applications in drug discovery and development. Its unique chemical structure and favorable pharmacological properties make it an intriguing subject for further investigation.